N-(1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl)-4-propoxybenzenesulfonamide

• IUPAC Name: N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-4-propoxybenzenesulfonamide
• InChI: InChI=1S/C21H26N2O5S/c1-3-13-28-18-8-10-19(11-9-18)29(25,26)22-17-7-6-16-5-4-12-23(20(16)14-17)21(24)15-27-2/h6-11,14,22H,3-5,12-13,15H2,1-2H3
• InChI Key: RPVACOMENNPHKX-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(CCCN3C(=O)COC)C=C2
• Molecular Formula: C21H26N2O5S
• Molecular Weight: 418.5 g/mol

Description

N-(1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl)-4-propoxybenzenesulfonamide is a useful research compound. Its molecular formula is C21H26N2O5S and its molecular weight is 418.51. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Properties and Complex Formation

A study described the synthesis and spectroscopic study of analogues related to Zinquin ester, a specific fluorophore for Zn(II), showing that these compounds form fluorescent complexes with Zn(II), indicating their potential use in detecting zinc ions in biological systems (Kimber et al., 2003).

Antimicrobial Activity

Research on novel 4-{[(8-Hydroxyquinolin-5-yl)methyl]amino}benzenesulfonamide derivatives demonstrated significant antimicrobial activity, suggesting applications in developing new antimicrobial agents (Vanparia et al., 2010).

Enzyme Inhibition for Alzheimer's Disease

A study synthesized a series of sulfonamides showing inhibitory effects on acetylcholinesterase, indicating potential therapeutic applications for Alzheimer’s disease. The study includes enzyme kinetics and computational analysis to understand the mechanism of inhibition (Abbasi et al., 2018).

Tubulin Polymerization Inhibition

Compounds designed as 2‐anilino‐3‐aroylquinolines were found to inhibit tubulin polymerization, demonstrating potent cytotoxic activity against several human cancer cell lines. These findings may contribute to the development of new cancer therapies (Srikanth et al., 2016).

Detection in Industrial Waste Streams

A study developed a SPE-LC-MS/MS method for detecting low concentrations of pharmaceuticals in industrial waste streams, highlighting an environmental application of similar compounds in monitoring pharmaceutical pollutants (Deegan et al., 2011).